Cas no 913835-95-7 (4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid)

• Product Name: 4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• CAS No: 913835-95-7
• MF: C₂₁H₂₂BNO₅S
• MW: 411.279084682465
• MDL: MFCD08689526
• CID: 802850
• PubChem ID: 44119361
• Update Time: 2025-04-19

4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
• 4-[Benzyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
• (4-(N-Benzyl-N-(4-methoxybenzyl)-sulfamoyl)phenyl)boronic acid
• [4-[benzyl-[(4-methoxyphenyl)methyl]sulfamoyl]phenyl]boronic acid
• 4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid
• Boronicacid, B-[4-[[[(4-methoxyphenyl)methyl](phenylmethyl)amino]sulfonyl]phenyl]-
• MFCD08689526
• 913835-95-7
• SCHEMBL12260294
• FT-0688848
• BS-22537
• 4-[Benzyl(4-methoxybenzyl)sulfamoyl]phenylboronic acid
• Boronicacid,b-[4-[[[(4-methoxyphenyl)methyl](phenylmethyl)amino]sulfonyl]phenyl]-
• A860489
• (4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
• (4-{Benzyl[(4-methoxyphenyl)methyl]sulfamoyl}phenyl)boronic acid
• 4-[N-Benzyl-N-(4-methoxybenzyl)sulphamoyl]benzeneboronic acid
• DTXSID50657169
• AKOS015839221
• CS-0176141
• 4-{benzyl[(4-methoxyphenyl)methyl]sulfamoyl}phenylboronic acid
• 4-[N-BENZYL-N-(4-METHOXYBENZYL)SULPHAMOYL]BENZENEBORONIC ACID 98

• MDL： MFCD08689526
• Inchi： 1S/C21H22BNO5S/c1-28-20-11-7-18(8-12-20)16-23(15-17-5-3-2-4-6-17)29(26,27)21-13-9-19(10-14-21)22(24)25/h2-14,24-25H,15-16H2,1H3
• InChI Key： KVYLYENGQVBOPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC1C=CC=CC=1)CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 411.13100
• Monoisotopic Mass: 411.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 95-98
• Boiling Point: 518.3±60.0 °C at 760 mmHg
• Flash Point: 267.2±32.9 °C
• Refractive Index: 1.644
• PSA: 95.45000
• LogP: 2.84690
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(N-Benzyl-N-(4-methoxybenzyl)sulfamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides